Cas no 191608-19-2 (8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride)

• Product Name: 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride
• CAS No: 191608-19-2
• MF: C₉H₁₁Cl₂NO
• MW: 220.095740556717
• MDL: MFCD08544289
• CID: 116035
• PubChem ID: 45792206
• Update Time: 2025-06-14

8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-amine,8-chloro-3,4-dihydro-, hydrochloride (1:1)
• 8-CHLORO-CHROMAN-4-YLAMINE HYDROCHLORIDE
• 8-CHLORO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE
• 8-Chlorochroman-4-aminehydrochloride
• Z815264240
• 191608-19-2
• N12845
• 8-chloro-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• 8-Chlorochroman-4-amine hydrochloride
• EN300-53739
• MFCD08544289
• CS-0216657
• AKOS026743955
• 8-chloro-3,4-dihydro-2h-1-benzopyran-4-amine HCl
• (r)-8-Chlorochroman-4-amine hydrochloride
• 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride

• MDL： MFCD08544289
• Inchi： 1S/C9H10ClNO.ClH/c10-7-3-1-2-6-8(11)4-5-12-9(6)7;/h1-3,8H,4-5,11H2;1H
• InChI Key： BXLLHMUHNIPMNB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OCCC2N.Cl

Computed Properties

• Exact Mass: 219.02200
• Monoisotopic Mass: 219.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• PSA: 35.25000
• LogP: 3.62460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride

Comprehensive Overview of 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride (CAS No. 191608-19-2)

8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride (CAS No. 191608-19-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of benzopyran derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting neurological and cardiovascular disorders.

The molecular structure of 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride features a chlorinated benzopyran core, which enhances its stability and reactivity. This makes it a valuable intermediate in organic synthesis. The presence of the amine hydrochloride group further increases its solubility in polar solvents, facilitating its use in various experimental protocols. Recent studies have explored its role as a precursor in the synthesis of more complex molecules with potential pharmacological benefits.

In the context of current research trends, 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride is often discussed alongside topics like drug repurposing and structure-activity relationship (SAR) studies. These areas are highly relevant to modern drug development, as they aim to optimize existing compounds for new therapeutic uses. For instance, researchers are investigating whether modifications to the benzopyran scaffold can enhance its affinity for specific biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels.

Another hot topic in the scientific community is the application of AI-driven drug discovery. Computational models are being used to predict the biological activity of compounds like 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride, significantly accelerating the screening process. This aligns with the growing demand for faster and more cost-effective drug development pipelines. Additionally, the compound's potential role in neuroprotective therapies has sparked interest, given the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride is often highlighted for its versatility. It serves as a building block for the construction of more complex heterocyclic compounds, which are prevalent in many FDA-approved drugs. Its chloro-substituted benzopyran moiety is particularly valuable for introducing additional functional groups, enabling the fine-tuning of pharmacological properties. This adaptability makes it a favorite among medicinal chemists.

Environmental and safety considerations are also critical when working with 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure laboratory safety. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental impact of synthetic processes involving such compounds.

In summary, 8-chloro-3,4-dihydro-2H-1-benzopyran-4-amine Hydrochloride (CAS No. 191608-19-2) is a compound of significant interest in both academic and industrial research. Its structural features, combined with its potential applications in drug discovery and synthetic chemistry, make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in therapeutic development and beyond.